Cas no 1343946-32-6 (ethyl 5-(methanesulfonylmethyl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-(methanesulfonylmethyl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 1343946-32-6
• MF: C₇H₁₀N₂O₅S
• MW: 234.229700565338
• CID: 5966128
• PubChem ID: 64011829
• Update Time: 2025-11-06

ethyl 5-(methanesulfonylmethyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(methanesulfonylmethyl)-1,2,4-oxadiazole-3-carboxylate
• AKOS013328233
• 1343946-32-6
• EN300-1119964

• Inchi： 1S/C7H10N2O5S/c1-3-13-7(10)6-8-5(14-9-6)4-15(2,11)12/h3-4H2,1-2H3
• InChI Key： KRHDEHTUKSISNT-UHFFFAOYSA-N
• SMILES： S(C)(CC1=NC(C(=O)OCC)=NO1)(=O)=O

Computed Properties

• Exact Mass: 234.03104260g/mol
• Monoisotopic Mass: 234.03104260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 108Ų

Additional information on ethyl 5-(methanesulfonylmethyl)-1,2,4-oxadiazole-3-carboxylate

Comprehensive Overview of Ethyl 5-(Methanesulfonylmethyl)-1,2,4-Oxadiazole-3-Carboxylate (CAS No. 1343946-32-6)

Ethyl 5-(methanesulfonylmethyl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 1343946-32-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a 1,2,4-oxadiazole core with a methanesulfonylmethyl substituent and an ethyl carboxylate group, making it a versatile intermediate for drug discovery and material science applications. Its CAS number 1343946-32-6 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies.

In recent years, the demand for heterocyclic compounds like 1,2,4-oxadiazoles has surged, driven by their role in designing bioactive molecules. Searches for "oxadiazole derivatives in drug design" or "sulfonylmethyl functional group applications" reflect growing interest in this niche. The ethyl 5-(methanesulfonylmethyl)-1,2,4-oxadiazole-3-carboxylate structure is particularly notable for its potential to modulate pharmacokinetic properties, such as solubility and metabolic stability, which are hot topics in medicinal chemistry optimization.

The synthetic versatility of CAS 1343946-32-6 enables its use in multicomponent reactions, a trend aligned with the "green chemistry" movement. Researchers frequently explore "sustainable synthesis of oxadiazoles" or "catalyst-free heterocycle formation," where this compound’s reactivity profile offers advantages. Its methanesulfonylmethyl group also facilitates selective transformations, a feature highlighted in forums discussing "functional group compatibility in late-stage modifications."

From an analytical perspective, ethyl 5-(methanesulfonylmethyl)-1,2,4-oxadiazole-3-carboxylate exhibits distinct spectroscopic signatures. Nuclear magnetic resonance (NMR) studies often focus on the oxadiazole ring proton shifts, while mass spectrometry data for CAS 1343946-32-6 consistently shows a characteristic fragmentation pattern. These properties are crucial for quality control, as queries like "NMR characterization of sulfonyl-containing heterocycles" indicate.

Beyond pharmaceuticals, this compound’s thermal stability and electronic properties make it relevant to materials science. Searches for "oxadiazoles in OLED materials" or "sulfone-based polymers" underscore its cross-disciplinary utility. The ethyl carboxylate moiety further allows derivatization into amides or hydrazides, addressing popular queries such as "carboxylate to amide conversion protocols."

Regulatory and safety assessments of 1343946-32-6 emphasize its non-hazardous profile under standard handling conditions, aligning with industry demands for "low-toxicity synthetic intermediates." This aspect is critical for compliance with REACH and other chemical regulations, a frequent concern in search trends like "safe heterocyclic building blocks."

In summary, ethyl 5-(methanesulfonylmethyl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 1343946-32-6) represents a convergence of synthetic utility, structural novelty, and broad applicability. Its relevance to cutting-edge research areas—from small-molecule therapeutics to advanced materials—ensures sustained interest, as evidenced by evolving search patterns and academic citations.